Cas no 2171443-66-4 (1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpyrrolidine-2-carboxylic acid)

• Product Name: 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpyrrolidine-2-carboxylic acid
• CAS No: 2171443-66-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5908393
• PubChem ID: 165815017
• Update Time: 2025-06-12

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpyrrolidine-2-carboxylic acid
• 2171443-66-4
• EN300-1574160
• 1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-3-17(15-23(29)28-14-8-13-26(28,2)24(30)31)27-25(32)33-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22H,3,8,13-16H2,1-2H3,(H,27,32)(H,30,31)/t17-,26?/m1/s1
• InChI Key： NBKGYSYNZATIFK-SIHBAMTISA-N
• SMILES： OC(C1(C)CCCN1C(C[C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpyrrolidine-2-carboxylic acid

Comprehensive Overview of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpyrrolidine-2-carboxylic acid (CAS No. 2171443-66-4)

The compound 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpyrrolidine-2-carboxylic acid (CAS No. 2171443-66-4) is a specialized chiral building block widely utilized in peptide synthesis and medicinal chemistry. Its unique structural features, including the Fmoc-protected amino group and the 2-methylpyrrolidine-2-carboxylic acid moiety, make it a valuable intermediate for designing bioactive molecules. Researchers are increasingly focusing on this compound due to its potential applications in drug discovery, particularly in the development of protease inhibitors and GPCR-targeted therapeutics.

In recent years, the demand for chiral auxiliaries and peptide coupling reagents has surged, driven by advancements in bioconjugation techniques and solid-phase peptide synthesis (SPPS). The Fmoc group in this compound ensures orthogonal protection during multi-step syntheses, a feature highly sought after in combinatorial chemistry. Notably, its CAS No. 2171443-66-4 has become a frequently searched identifier in chemical databases, reflecting growing interest in stereoselective synthesis methodologies.

From a structural perspective, the 2-methylpyrrolidine scaffold introduces conformational rigidity, which is crucial for modulating molecular recognition in biological systems. This aligns with current trends in fragment-based drug design (FBDD), where constrained rings are employed to improve binding affinity. The compound's carboxylic acid functionality further enables diverse derivatization, making it adaptable for linker chemistry in antibody-drug conjugates (ADCs) – a hot topic in oncology research.

Analytical characterization of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpyrrolidine-2-carboxylic acid typically involves HPLC purity analysis, mass spectrometry, and chiral chromatography to verify enantiomeric excess. These quality control measures address the pharmaceutical industry's emphasis on ICH Q3D elemental impurities compliance. Discussion forums frequently highlight queries about its storage conditions (recommended at -20°C under inert atmosphere) and solubility profiles (favors polar aprotic solvents like DMF or DMSO).

The compound's relevance extends to machine learning-assisted drug discovery, where its structural fingerprints are used to train models for ADMET prediction. This intersection of synthetic chemistry and computational chemistry represents a cutting-edge application area. Patent literature reveals its utility in preparing macrocyclic peptides, particularly for targeting protein-protein interactions – a frontier in undruggable target research.

Environmental considerations in handling CAS No. 2171443-66-4 follow standard laboratory protocols for green chemistry principles. While not classified as hazardous, proper waste disposal procedures should be observed, especially given the fluorenylmethyl aromatic system. The compound's stability under microwave-assisted synthesis conditions has also been investigated, aligning with industrial drives toward process intensification.

In the context of continuous flow chemistry, this intermediate demonstrates good compatibility with fixed-bed reactors, making it suitable for scale-up production. Such technical advantages respond to market needs for cost-effective API intermediates. Recent publications have explored its use in constructing peptidomimetics with enhanced metabolic stability – a key challenge in oral peptide drug development.

The stereochemical integrity of the (3R)-3-amino center is maintained through careful selection of coupling reagents (e.g., HATU/DIPEA systems), a topic frequently discussed in organic chemistry forums. Comparative studies with its S-enantiomer (CAS No. [hypothetical]) underscore the importance of absolute configuration in biological activity – a principle central to chiral switch strategies in pharmaceutical development.

Emerging applications include incorporation into PROTAC molecules, where its hydrogen bond donors/acceptors contribute to ternary complex formation. This positions 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpyrrolidine-2-carboxylic acid at the forefront of targeted protein degradation research. Analytical method development for this compound often employs UHPLC-MS/MS techniques to achieve the sensitivity required for in vitro metabolism studies.

Supply chain aspects reveal that CAS 2171443-66-4 is typically available in research quantities (100mg-10g) with certificates of analysis including NMR and HRMS data. Current Good Manufacturing Practice (cGMP) versions are being developed to meet clinical trial material requirements, reflecting the compound's progression along the drug development pipeline. These developments cater to the growing custom synthesis market for specialized building blocks.